Cas no 805181-28-6 (4,4-dimethylpiperidin-1-amine)

• Product Name: 4,4-dimethylpiperidin-1-amine
• CAS No: 805181-28-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 2114045
• Update Time: 2025-06-08

4,4-dimethylpiperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-Piperidinamine
• 4,4-dimethylpiperidin-1-amine
• CID 22394201
• 1-Piperidinamine, 4,4-dimethyl-

• Inchi： 1S/C7H16N2/c1-7(2)3-5-9(8)6-4-7/h3-6,8H2,1-2H3
• InChI Key： KMKRZUDSHKOHCR-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89.1
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 0.893±0.06 g/cm3(Predicted)
• Boiling Point: 162.7±9.0 °C(Predicted)
• pka: 8.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-dimethylpiperidin-1-amine

Introduction to 4,4-dimethylpiperidin-1-amine (CAS No. 805181-28-6)

4,4-dimethylpiperidin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 805181-28-6, is a significant compound in the realm of pharmaceutical chemistry and chemical biology. This piperidine derivative features a unique structural framework with two methyl groups at the 4-position and an amine functional group at the 1-position, making it a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure not only contributes to its reactivity but also influences its potential applications in drug discovery and material science.

The compound’s significance is underscored by its utility in the development of novel therapeutic agents. Piperidine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The introduction of methyl groups at the 4-position enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability—critical factors for pharmaceutical efficacy. The presence of an amine group at the 1-position further expands its synthetic possibilities, allowing for further functionalization through reactions such as acylation, alkylation, and condensation.

Recent advancements in medicinal chemistry have highlighted the importance of 4,4-dimethylpiperidin-1-amine in the design of small-molecule drugs. For instance, studies have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The structural motif of this compound has been incorporated into molecules that target specific enzymatic pathways, showcasing its potential as a pharmacophore. Moreover, its stability under various reaction conditions makes it a preferred choice for multi-step synthetic protocols.

The pharmaceutical industry has also explored 4,4-dimethylpiperidin-1-amine for its potential in CNS drug development. Piperidine derivatives are known to interact with neurotransmitter receptors, making them candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. Research has shown that modifications to the piperidine ring can fine-tune receptor binding affinity and selectivity. The methyl groups in 4,4-dimethylpiperidin-1-amine may contribute to enhanced binding interactions with certain protein targets, thereby improving therapeutic outcomes.

In addition to pharmaceutical applications, 4,4-dimethylpiperidin-1-amine has found utility in materials science. Its structural properties make it a valuable precursor for synthesizing polymers and ligands used in catalysis. For example, transition metal complexes incorporating this ligand have been reported to exhibit high catalytic activity in cross-coupling reactions, which are fundamental to organic synthesis. The compound’s ability to form stable coordination bonds with metals underscores its versatility beyond traditional medicinal chemistry applications.

The synthesis of 4,4-dimethylpiperidin-1-amine (CAS No. 805181-28-6) typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route includes the reductive amination of 2-methylpyridine derivatives followed by N-methylation. Advances in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, transition metal-catalyzed hydrogenation reactions have been employed to introduce the methyl groups with high selectivity and yield.

Quality control and analytical characterization of 4,4-dimethylpiperidin-1-amine are critical to ensure batch-to-batch consistency and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and purity. These analytical methods provide detailed insights into the compound’s chemical properties and help researchers optimize synthetic pathways.

The safety profile of 4,4-dimethylpiperidin-1-amine is another important consideration in its handling and application. While not classified as a hazardous substance under standard regulations, appropriate laboratory practices should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended during handling due to potential skin or eye irritation. Proper ventilation is also essential when working with this compound to avoid inhalation exposure.

Future research directions may explore novel derivatives of 4,4-dimethylpiperidin-1-amine with enhanced biological activity or improved pharmacokinetic profiles. Computational modeling techniques can aid in predicting the behavior of modified analogs before experimental validation. Additionally, green chemistry principles may guide the development of sustainable synthetic routes that reduce waste generation and energy consumption.

In conclusion,4,4-dimethylpiperidin-1-amine (CAS No. 805181-28-6) represents a valuable building block in pharmaceutical and materials science research. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases while serving as a precursor for advanced materials with tailored properties.